Cas no 2567-56-8 (2-Chloro-N-cyclohexyl-N-methylacetamide)

• Product Name: 2-Chloro-N-cyclohexyl-N-methylacetamide
• CAS No: 2567-56-8
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• MDL: MFCD00085689
• CID: 251826
• PubChem ID: 1807193
• Update Time: 2025-11-01

2-Chloro-N-cyclohexyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-cyclohexyl-N-methylacetamide
• Acetamide,2-chloro-N-cyclohexyl-N-methyl-
• 2-chloro-N-cyclohexyl-N-methylacetamide(SALTDATA: FREE)
• Chlor-essigsaeure-(cyclohexyl-methyl-amid)
• chloro-acetic acid-(cyclohexyl-methyl-amide)
• 2567-56-8
• DTXSID20365204
• NCGC00335549-01
• BS-37452
• AB01327936-02
• 2-chloro-N-cyclohexyl-N-methyl-acetamide
• Z56891381
• SCHEMBL227611
• EN300-01768
• AKOS000265895
• MFCD00085689
• FT-0683416
• IDPRDGUWSUCLQM-UHFFFAOYSA-N
• DB-086581
• STL122966
• Acetamide, 2-chloro-N-cyclohexyl-N-methyl-
• ALBB-011963

• MDL： MFCD00085689
• Inchi： 1S/C9H16ClNO/c1-11(9(12)7-10)8-5-3-2-4-6-8/h8H,2-7H2,1H3
• InChI Key： IDPRDGUWSUCLQM-UHFFFAOYSA-N
• SMILES： ClCC(N(C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 189.09200
• Monoisotopic Mass: 189.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.01630

2-Chloro-N-cyclohexyl-N-methylacetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Chloro-N-cyclohexyl-N-methylacetamide

Comprehensive Overview of 2-Chloro-N-cyclohexyl-N-methylacetamide (CAS No. 2567-56-8)

2-Chloro-N-cyclohexyl-N-methylacetamide (CAS No. 2567-56-8) is a specialized organic compound widely recognized for its unique chemical properties and applications in various industrial and research fields. This compound, often referred to by its systematic name or CAS number, has garnered significant attention due to its versatility in synthetic chemistry and material science. With the increasing demand for high-performance chemical intermediates, 2-Chloro-N-cyclohexyl-N-methylacetamide has become a focal point for researchers and manufacturers alike.

The molecular structure of 2-Chloro-N-cyclohexyl-N-methylacetamide features a chloroacetamide backbone substituted with a cyclohexyl and methyl group, which contributes to its distinct reactivity and solubility characteristics. This structural configuration makes it an ideal candidate for applications such as agrochemical synthesis, pharmaceutical intermediates, and specialty polymers. Recent studies have highlighted its potential in green chemistry initiatives, where its efficient synthesis and biodegradability are being explored to meet sustainable chemical production goals.

One of the most frequently searched questions about 2-Chloro-N-cyclohexyl-N-methylacetamide revolves around its synthesis methods and safety profiles. Researchers often inquire about optimized reaction conditions, yield improvements, and eco-friendly alternatives for its production. Addressing these queries, recent advancements have introduced catalytic processes that minimize waste and energy consumption, aligning with the global push toward environmentally friendly chemistry. Additionally, its compatibility with other reagents makes it a valuable component in multi-step synthetic routes.

In the context of industrial applications, 2-Chloro-N-cyclohexyl-N-methylacetamide is increasingly utilized in the development of advanced materials. For instance, its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it suitable for high-performance coatings and adhesives. The compound's ability to act as a cross-linking agent has also been explored in the formulation of smart materials, which respond to environmental stimuli such as temperature or pH changes.

Another area of growing interest is the role of 2-Chloro-N-cyclohexyl-N-methylacetamide in pharmaceutical research. While not a drug itself, its derivatives have shown promise in medicinal chemistry, particularly in the design of bioactive molecules. Researchers are investigating its potential as a building block for novel therapeutics targeting neurological and metabolic disorders. This aligns with the broader trend of precision medicine, where tailored chemical entities are critical for developing next-generation treatments.

From a market perspective, the demand for 2-Chloro-N-cyclohexyl-N-methylacetamide is driven by its versatility and the expanding applications in high-value industries. Suppliers and manufacturers are focusing on scalable production techniques to meet the needs of global markets, particularly in regions with robust chemical and pharmaceutical sectors. Quality control and regulatory compliance remain paramount, ensuring that the compound meets international standards for purity and performance.

In summary, 2-Chloro-N-cyclohexyl-N-methylacetamide (CAS No. 2567-56-8) stands out as a multifaceted compound with significant potential across diverse scientific and industrial domains. Its relevance in green chemistry, material science, and pharmaceutical innovation underscores its importance in contemporary research and development. As advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.